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Compound of Interest

Compound Name: 2-methylquinoline-6-sulfonamide

Cat. No.: B4419924 Get Quote

Abstract
This technical guide provides a comprehensive overview of the fundamental basic properties of

2-methylquinoline-6-sulfonamide, a heterocyclic aromatic compound of interest to

researchers, scientists, and professionals in the field of drug development. This document

details the available information on its chemical structure, physical properties, and a theoretical

protocol for its synthesis. The guide also explores the potential biological significance of

quinoline-sulfonamide hybrids, providing context for the compound's relevance in medicinal

chemistry.

Chemical Identity and Structure
2-Methylquinoline-6-sulfonamide is a derivative of quinoline, a bicyclic heterocyclic aromatic

compound. The structure features a methyl group at the 2-position of the quinoline ring and a

sulfonamide group at the 6-position.

Table 1: Chemical Identity of 2-Methylquinoline-6-sulfonamide and its Precursors
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Property
2-Methylquinoline-
6-sulfonamide

2-Methylquinoline-
6-sulfonyl chloride

2-Methylquinoline-
6-sulfonic acid

IUPAC Name
2-methylquinoline-6-

sulfonamide

2-methylquinoline-6-

sulfonyl chloride[1]

2-methylquinoline-6-

sulfonic acid

Molecular Formula C₁₀H₁₀N₂O₂S C₁₀H₈ClNO₂S[1] C₁₀H₉NO₃S[2]

Molecular Weight 222.26 g/mol 241.69 g/mol [1] 223.25 g/mol [2][3]

CAS Number Not available Not available 93805-05-1[2][3]

Canonical SMILES
Cc1cc2ccc(S(=O)

(=O)N)cc2nc1

Cc1cc2ccc(S(=O)

(=O)Cl)cc2nc1

Cc1cc2ccc(S(=O)

(=O)O)cc2nc1

InChI Key Not available
INCCUGMUEJWWJS

-UHFFFAOYSA-N[1]

WTVFVAWTGKJRPC-

UHFFFAOYSA-N[3]

Physicochemical Properties
Quantitative data on the specific physical properties of 2-methylquinoline-6-sulfonamide are

not readily available in the current literature. However, based on the properties of its precursor,

2-methylquinoline-6-sulfonic acid, some general characteristics can be inferred. The presence

of the sulfonamide group is expected to influence its solubility and basicity.

Table 2: Physicochemical Properties of 2-Methylquinoline-6-sulfonic acid

Property Value

Physical Form Solid

Density 1.432 g/cm³[2]

XLogP3-AA 1.3[2]

Hydrogen Bond Donor Count 1[2]

Hydrogen Bond Acceptor Count 4[2]

Rotatable Bond Count 1[2]
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The pKa of the sulfonamide group in aromatic sulfonamides can vary, but for context, the pKa

of a related sulfonamide group has been reported to be around 8.5[4]. The basicity of the

quinoline nitrogen will also contribute to the overall acid-base properties of the molecule.

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of 2-methylquinoline-6-sulfonamide is not

explicitly available. However, a general two-step synthetic pathway can be proposed based on

standard organic chemistry principles, starting from 2-methylquinoline.

Step 1: Sulfonation of 2-Methylquinoline to 2-Methylquinoline-6-sulfonyl chloride

The first step involves the sulfonation of 2-methylquinoline. This is typically achieved by

reacting 2-methylquinoline with a strong sulfonating agent like chlorosulfonic acid (ClSO₃H) or

sulfur trioxide (SO₃).[1] The reaction with chlorosulfonic acid directly yields the sulfonyl chloride.

Experimental Protocol (Theoretical):

In a fume hood, cool a flask containing 2-methylquinoline in an appropriate solvent (e.g.,

dichloromethane) in an ice bath.

Slowly add chlorosulfonic acid dropwise with constant stirring, maintaining the temperature

below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate

the product.

Filter the solid product, wash with cold water, and dry under vacuum to obtain 2-

methylquinoline-6-sulfonyl chloride.

Step 2: Amination of 2-Methylquinoline-6-sulfonyl chloride to 2-Methylquinoline-6-
sulfonamide

The second step is the reaction of the synthesized 2-methylquinoline-6-sulfonyl chloride with

ammonia or an ammonia source to form the sulfonamide.
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Experimental Protocol (Theoretical):

Dissolve 2-methylquinoline-6-sulfonyl chloride in a suitable solvent (e.g., tetrahydrofuran).

Bubble ammonia gas through the solution or add a concentrated aqueous solution of

ammonium hydroxide.

Stir the reaction mixture at room temperature for several hours.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization from an appropriate solvent to yield 2-
methylquinoline-6-sulfonamide.

2-Methylquinoline 2-Methylquinoline-6-sulfonyl chloride
Chlorosulfonic Acid (ClSO3H)

2-Methylquinoline-6-sulfonamide
Ammonia (NH3)

Click to download full resolution via product page

Proposed synthesis of 2-methylquinoline-6-sulfonamide.

Potential Biological Activity and Signaling Pathways
While specific biological data for 2-methylquinoline-6-sulfonamide is limited, the broader

class of quinoline-sulfonamide hybrids has been the subject of significant research,

demonstrating a wide range of pharmacological activities.[5][6] These compounds are

recognized for their potential as antimicrobial and anticancer agents.[1][7]

Antimicrobial Activity: Quinoline derivatives are known to inhibit bacterial DNA gyrase and

topoisomerase IV, enzymes essential for DNA replication, making them effective antibacterial

agents.[5] Sulfonamides, on the other hand, typically act by inhibiting dihydropteroate

synthase, an enzyme involved in folate synthesis in bacteria.[5] The combination of these two

pharmacophores in a single molecule could lead to a synergistic or dual-mode of action,

potentially overcoming drug resistance.

Anticancer Activity: Certain quinoline derivatives have shown promise as anticancer agents by

interfering with various cellular pathways crucial for cancer cell proliferation and survival.[1][7]
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Some quinoline-based molecules have been investigated as inhibitors of receptor tyrosine

kinases like c-Met, EGFR, and VEGFR, which are often dysregulated in cancer.[8] The

PI3K/Akt/mTOR signaling pathway is another target for some quinoline derivatives.[8]

Antimicrobial Activity Anticancer Activity

Quinoline-Sulfonamide Hybrids

DNA Gyrase Inhibition Topoisomerase IV Inhibition Dihydropteroate Synthase
Inhibition

Receptor Tyrosine Kinase
(c-Met, EGFR, VEGFR)

Inhibition

PI3K/Akt/mTOR Pathway
Inhibition

Click to download full resolution via product page

Potential mechanisms of action for quinoline-sulfonamides.

Conclusion
2-Methylquinoline-6-sulfonamide is a compound with potential for further investigation in

medicinal chemistry. While specific experimental data on its basic properties and biological

activities are currently lacking, its structural relationship to known bioactive quinoline-

sulfonamide hybrids suggests it may possess interesting pharmacological properties. The

synthetic route proposed in this guide provides a theoretical framework for its preparation,

enabling further research into its physicochemical and biological characteristics. Future studies

are warranted to fully elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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